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Compound of Interest

Compound Name: Diphenylphosphine

Cat. No.: B032561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and

reactivity of diphenylphosphine (CAS 829-85-6), a pivotal organophosphorus compound in

modern chemistry. This document is intended to serve as a detailed resource for professionals

in research, chemical synthesis, and drug development.

Core Properties
Diphenylphosphine, also known as diphenylphosphane, is a colorless to pale yellow liquid

characterized by a strong, unpleasant odor.[1][2] It is an air- and moisture-sensitive compound

that can be pyrophoric, necessitating careful handling under an inert atmosphere.[2][3]

Physical and Chemical Properties
The fundamental physical and chemical properties of diphenylphosphine are summarized in

the table below for quick reference.
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Property Value References

CAS Number 829-85-6 [1]

Molecular Formula C₁₂H₁₁P [4]

Molecular Weight 186.19 g/mol [4]

Appearance Colorless to pale yellow liquid [1][2]

Odor Foul, pungent [2][4]

Density 1.07 g/mL at 25 °C [4]

Melting Point -14.5 °C [5]

Boiling Point 280 °C (lit.) [4]

Vapor Pressure 2 mmHg at 110 °C [6]

Refractive Index (n20/D) 1.625 (lit.) [2]

Solubility

Insoluble in water; Miscible

with ethanol, ether, benzene,

and concentrated hydrochloric

acid.

[2][4]

pKa (of Ph₂PH₂⁺) 0.03 [4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

diphenylphosphine. Key spectral data are outlined below.
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Spectroscopy Observed Signals References

³¹P NMR δ (ppm): -41 (neat) [2][7]

¹H NMR
δ (ppm): ~7.2-7.5 (m, 10H, P-

C₆H₅), ~4.8 (d, 1H, P-H)
[7]

¹³C NMR
Aromatic carbons show

characteristic shifts.
[7]

Infrared (IR)
Characteristic P-H stretching

vibration.
[5][8]

Mass Spectrometry (MS)

Molecular ion peak

corresponding to the molecular

weight.

[9]

Safety and Handling
Diphenylphosphine is a hazardous chemical that requires stringent safety protocols.

GHS Hazard Statements: H250 (Catches fire spontaneously if exposed to air), H315

(Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory

irritation).[3]

Handling: Must be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent

oxidation and potential fire.[2] Use appropriate personal protective equipment (PPE),

including flame-retardant lab coats, safety goggles, and chemical-resistant gloves.[10]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

atmosphere.[10] It is classified under Storage Class 4.2 for pyrophoric and self-heating

hazardous materials.[11]

Experimental Protocols
Detailed experimental procedures are essential for the safe and efficient use of

diphenylphosphine.

Synthesis of Diphenylphosphine
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A common laboratory-scale synthesis involves the reduction of triphenylphosphine with an

alkali metal followed by protonation.[1]

Experimental Protocol: Synthesis from Triphenylphosphine

Preparation of Lithium Diphenylphosphide: In a flame-dried, three-necked flask equipped

with a magnetic stirrer, reflux condenser, and nitrogen inlet, add dry tetrahydrofuran (THF).

Add small pieces of lithium metal to the THF. While stirring, add a solution of

triphenylphosphine in dry THF dropwise. The reaction mixture will change color as the lithium

diphenylphosphide forms.

Protonation: After the reaction is complete (indicated by the consumption of lithium and a

stable color), cool the mixture in an ice bath. Cautiously add degassed water dropwise to

protonate the lithium diphenylphosphide to diphenylphosphine.

Work-up and Purification: After the addition of water is complete, the organic layer is

separated. The aqueous layer is extracted with an organic solvent (e.g., ether). The

combined organic layers are dried over an anhydrous drying agent (e.g., sodium sulfate),

filtered, and the solvent is removed under reduced pressure. The crude product is then

purified by vacuum distillation to yield pure diphenylphosphine.

Key Reactions
Diphenylphosphine is a versatile intermediate for the synthesis of various organophosphorus

compounds, particularly phosphine ligands.

Experimental Protocol: Synthesis of Diphenylphosphine Oxide

Diphenylphosphine readily oxidizes in the presence of air to form diphenylphosphine oxide.

[4] For a controlled synthesis:

Dissolve diphenylphosphine in a suitable organic solvent (e.g., dichloromethane) in a

round-bottom flask.

While stirring in an open or well-ventilated environment, expose the solution to air. The

oxidation can be monitored by TLC or ³¹P NMR spectroscopy.
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Once the reaction is complete, remove the solvent under reduced pressure to obtain crude

diphenylphosphine oxide.

The product can be purified by recrystallization or column chromatography.

Experimental Protocol: Synthesis of 1,2-Bis(diphenylphosphino)ethane (dppe)

Dppe is a widely used bidentate phosphine ligand, synthesized from diphenylphosphine.[12]

Deprotonation of Diphenylphosphine: In a flame-dried Schlenk flask under an inert

atmosphere, dissolve diphenylphosphine in dry THF. Cool the solution in an ice bath and

add a strong base, such as n-butyllithium, dropwise to generate the lithium

diphenylphosphide.

Alkylation: To the resulting solution of lithium diphenylphosphide, add 1,2-dichloroethane or

1,2-dibromoethane dropwise.

Work-up and Purification: After the reaction is complete, quench the reaction with degassed

water. Separate the organic layer, and extract the aqueous layer with an organic solvent. Dry

the combined organic layers, remove the solvent under reduced pressure, and purify the

resulting solid dppe by recrystallization.

Visualizations
Synthesis of Diphenylphosphine
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Synthesis of Diphenylphosphine
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Caption: Synthesis of Diphenylphosphine.

Key Reactions of Diphenylphosphine

Key Reactions of Diphenylphosphine
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Caption: Key Reactions of Diphenylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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